BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Chemical
and Physical Properties of Methimazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methazole

Cat. No.: B1676375

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methimazole, a thioamide-class drug, is a cornerstone in the management of hyperthyroidism.
Its primary mechanism of action involves the inhibition of thyroid hormone synthesis, making it
a critical area of study for endocrinology and drug development.[1][2][3] This technical guide
provides a comprehensive overview of the core chemical and physical properties of
Methimazole, complete with detailed experimental protocols and visual representations of its
mechanism of action and analytical workflows.

Chemical Identity and Structure

Methimazole is chemically known as 1-methyl-1H-imidazole-2-thione.[1] Its structure consists
of a five-membered imidazole ring with a methyl group at the first nitrogen atom and a thione
group at the second carbon atom.[3]

Table 1: Chemical Identification of Methimazole
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Identifier Value

IUPAC Name 1-methyl-1H-imidazole-2-thione[1]
Synonyms Thiamazole, Tapazole, Mercazolyl[1]
CAS Number 60-56-0[1]

Chemical Formula CaHeN2S[1]

Molecular Weight 114.17 g/mol [1]

InChl Key PMRYVIKBURPHAH-UHFFFAOYSA-N[1]
SMILES CN1C=CNC1=S[1]

Physical and Chemical Properties

The physical and chemical characteristics of Methimazole are crucial for its formulation,
delivery, and biological activity.

Table 2: Physical and Chemical Properties of Methimazole

Property Value Reference

White to pale buff crystalline

Physical State [4][5]
powder
Melting Point 143-148 °C [11161[7]
. . 280 °C (with some
Boiling Point - [1]
decomposition)

Freely soluble in water,
B ethanol, and chloroform;
Solubility _ , [4][61(8]
slightly soluble in ether and

benzene.

pKa ~12.37 (Predicted) [9]
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Mechanism of Action: Inhibition of Thyroid
Peroxidase

Methimazole exerts its therapeutic effect by inhibiting thyroid peroxidase (TPO), a key enzyme
in the synthesis of thyroid hormones.[2][3][10] TPO catalyzes the iodination of tyrosine residues
on thyroglobulin and the subsequent coupling of these residues to form thyroxine (T4) and
triiodothyronine (T3).[3][11] Methimazole acts as a substrate for TPO, thereby competitively
inhibiting the iodination process.[10]
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Figure 1: Signaling pathway of Methimazole's inhibition of thyroid hormone synthesis.

Experimental Protocols
Determination of Melting Point

The melting point of Methimazole can be determined using a capillary melting point apparatus.
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1. Sample Preparation:
Finely powder the Methimazole sample.

A4

2. Capillary Loading:
Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Y

3. Apparatus Setup:
Place the capillary tube in the heating block of the melting point apparatus.

A4

4. Heating:
Heat the block rapidly to about 10-15°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.

A4

5. Observation:
Record the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2).

A4

6. Result:
The melting range is T1-T2.
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1. Standard Solution Preparation:
Prepare a stock solution of Methimazole of known concentration in a suitable solvent (e.g., water).

\ \ 4
2. Calibration Standards: 3. Sample Preparation:
Prepare a series of calibration standards by diluting the stock solution. Prepare the sample solution by dissolving a known amount of the Methimazole sample in the same solvent.
Y Y

4. Spectral Scan:
Scan the standard and sample solutions over a UV-Vis range (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (Amax).

Y

5. Absorbance Measurement:
Measure the absorbance of the calibration standards and the sample solution at Amax.

Y

6. Data Analysis:
Construct a calibration curve by plotting absorbance versus concentration for the standards. Determine the concentration of the sample from its absorbance using the calibration curve.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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